Chinotilin
Overview
Description
Chinotilin is a muscle relaxant antagonist.
Scientific Research Applications
Chinmedomics A New Strategy for Herbal Medicines
:
- Chinotilin and similar compounds have been the focus of chinmedomics, a strategy integrating metabolomics and traditional Chinese medicine pharmacology. This approach aims to understand the mechanisms and therapeutic efficacy of herbal medicines, including Chinotilin, by analyzing changes in biological systems and identifying pharmacodynamic material basis (Han et al., 2020).
Pharmacology and Ethnopharmacology :
- Studies have shown that compounds similar to Chinotilin, such as those in Cuscuta chinensis, exhibit a range of pharmacological activities including hepatoprotective, renoprotective, anti-inflammatory, and antidepressant effects (Donnapee et al., 2014).
Cardiovascular Effects :
- Research on Saururus chinensis, containing similar lignans to Chinotilin, revealed significant cardiovascular effects such as vasorelaxant activity and potential for treating cardiovascular diseases (Oh et al., 2008).
Cancer Research :
- Actinidia chinensis Planch root extract, with compounds related to Chinotilin, has been shown to inhibit proliferation and metastasis of hepatocellular carcinoma by regulating epithelial-mesenchymal transition, suggesting potential anticancer applications (Fang et al., 2019).
Liver Protection and Antioxidant Effects :
- Several studies on Penthorum chinense Pursh, which contains components similar to Chinotilin, demonstrated its antioxidant and hepatoprotective effects, indicating potential applications in treating liver diseases (Hu et al., 2015); (Wang et al., 2020).
Cholesterol Metabolism in Cancer :
- Studies on Actinidia chinensis Planch root extract have found it inhibits cholesterol metabolism in hepatocellular carcinoma through upregulation of PCSK9, providing insights into potential therapeutic applications for cancer treatment (He et al., 2017).
Inflammatory Diseases and Asthma :
- Ethanol extracts of Saururus chinensis have been used to treat inflammatory diseases and were found to be effective in reducing airway inflammation in asthma models (Quan et al., 2010).
properties
CAS RN |
56583-56-3 |
|---|---|
Product Name |
Chinotilin |
Molecular Formula |
C26H26I2N2O4 |
Molecular Weight |
684.3 g/mol |
IUPAC Name |
bis(2-quinolin-1-ium-1-ylethyl) butanedioate;diiodide |
InChI |
InChI=1S/C26H26N2O4.2HI/c29-25(31-19-17-27-15-5-9-21-7-1-3-11-23(21)27)13-14-26(30)32-20-18-28-16-6-10-22-8-2-4-12-24(22)28;;/h1-12,15-16H,13-14,17-20H2;2*1H/q+2;;/p-2 |
InChI Key |
XCDOBHBOUQWENI-UHFFFAOYSA-L |
SMILES |
C1=CC=C2C(=C1)C=CC=[N+]2CCOC(=O)CCC(=O)OCC[N+]3=CC=CC4=CC=CC=C43.[I-].[I-] |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=[N+]2CCOC(=O)CCC(=O)OCC[N+]3=CC=CC4=CC=CC=C43.[I-].[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
chinotilin chinotylin diiodo beta-quinolino ethyl succinate quinotilin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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